AF38469

• CAS No.: 1531634-31-7
• Product Name: AF38469
• Molecular Formula: C15H11F3N2O3
• Molecular Weight: 324.26
• IUPAC Name: 2-[(6-methylpyridin-2-yl)carbamoyl]-5-(trifluoromethyl)benzoic acid
• Standard InChI: InChI=1S/C15H11F3N2O3/c1-8-3-2-4-12(19-8)20-13(21)10-6-5-9(15(16,17)18)7-11(10)14(22)23/h2-7H,1H3,(H,22,23)(H,19,20,21)
• Standard InChIKey: JWCUSQCZMQIBMR-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC=C1)NC(=O)C2=C(C=C(C=C2)C(F)(F)F)C(=O)O
• Appearance: Solid powder
• Description: AF38469 is a novel, selective, orally bioavailable Sortilin inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: AF38469; AF 38469; AF-38469
• Reference: 1: Schrøder TJ, Christensen S, Lindberg S, Langgård M, David L, Maltas PJ, Eskildsen J, Jacobsen J, Tagmose L, Simonsen KB, Biilmann Rønn LC, de Jong IE, Malik IJ, Karlsson JJ, Bundgaard C, Egebjerg J, Stavenhagen JB, Strandbygård D, Thirup S, Andersen JL, Uppalanchi S, Pervaram S, Kasturi SP, Eradi P, Sakumudi DR, Watson SP. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorg Med Chem Lett. 2014 Jan 1;24(1):177-80. doi: 10.1016/j.bmcl.2013.11.046. Epub 2013 Nov 27. PubMed PMID: 24355129.
• PubChem Compound: 72706115
• Last Modified: Nov 17 2021